1-methyl-1H-benzo[d]imidazol-5-yl 5,6,7,8-tetrahydronaphthalene-2-sulfonate

• IUPAC Name: (1-methylbenzimidazol-5-yl) 5,6,7,8-tetrahydronaphthalene-2-sulfonate
• InChI: InChI=1S/C18H18N2O3S/c1-20-12-19-17-11-15(7-9-18(17)20)23-24(21,22)16-8-6-13-4-2-3-5-14(13)10-16/h6-12H,2-5H2,1H3
• InChI Key: RDECJUVLTNZVQL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=CC(=C2)OS(=O)(=O)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol
• CAS No.: 1396877-78-3

Description

1-methyl-1H-benzo[d]imidazol-5-yl 5,6,7,8-tetrahydronaphthalene-2-sulfonate is a useful research compound. Its molecular formula is C18H18N2O3S and its molecular weight is 342.41. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Capacity Assays

Research on ABTS/PP decolorization assays, which evaluate antioxidant capacity, highlights the importance of understanding reaction pathways for antioxidant assessments. This is relevant for compounds like the queried one, given their potential antioxidant properties. The review underscores the need for further elucidation of specific reactions, such as coupling, that might bias comparisons between antioxidants (Ilyasov et al., 2020).

Cytochrome P450 Isoforms

The review on chemical inhibitors of cytochrome P450 isoforms in human liver microsomes is crucial for understanding how certain compounds can affect drug metabolism and potential drug-drug interactions. This is particularly relevant for structurally complex compounds that might interact with these enzymes (Khojasteh et al., 2011).

Pharmaceutical Impurities

The review on novel synthesis methods for omeprazole and its impurities, including benzimidazole derivatives, provides insight into the challenges and innovations in synthesizing and managing impurities of pharmaceutical compounds. This underscores the relevance of structural and functional analyses in drug development (Saini et al., 2019).

Benzimidazole Derivatives in Medicine

An extensive review on mannich bases of benzimidazole derivatives showcases the wide range of pharmacological functions these compounds exhibit. From antimicrobial to anticancer activities, the structural elements of benzimidazole derivatives play a crucial role in their medicinal applications. This highlights the potential for compounds with similar structures to have diverse scientific applications (Vasuki et al., 2021).

Conversion into CNS Acting Drugs

Research into converting benzimidazoles into potent central nervous system (CNS) drugs indicates the potential for structural modifications to enhance therapeutic applications. This suggests that compounds like the one could be modified for specific therapeutic purposes, particularly in treating CNS disorders (Saganuwan, 2020).

Mechanism of Action

Benzimidazoles

are a class of heterocyclic, aromatic compounds which share a fundamental structural characteristic of six-membered benzene fused to five-membered imidazole moiety . Molecules having benzimidazole motifs showed promising application in biological and clinical studies . They are known to possess many pharmacological properties extensively explored with a potent inhibitor of various enzymes involved in a wide range of therapeutic uses which are antidiabetic, anticancer, antimicrobial, antiparasitic, analgesics, antiviral, and antihistamine, as well as used in cardiovascular disease, neurology, endocrinology, ophthalmology, and more .

Tetrahydronaphthalenes

, on the other hand, are a class of organic compounds that are derivatives of naphthalene, a polycyclic aromatic hydrocarbon, where four hydrogen atoms have been added to the naphthalene core . They are used in a variety of applications, including as intermediates in the synthesis of other organic compounds .

Safety and Hazards

Imidazole compounds can be harmful if inhaled, come into contact with skin, or if swallowed. Safety precautions should be taken when handling these compounds, including wearing appropriate protective clothing and avoiding breathing dust/fumes.

Future Directions

Imidazole derivatives have a broad range of chemical and biological properties, making them important in the development of new drugs. Future research will likely continue to explore the synthesis of new imidazole derivatives and their potential applications.